D-Glucose pentaacetate

• Molecular Formula: C16H22O11
• Molecular Weight: 390.34 g/mol
• InChI: InChI=1S/C16H22O11/c1-8(18)23-7-14(25-10(3)20)16(27-12(5)22)15(26-11(4)21)13(6-17)24-9(2)19/h6,13-16H,7H2,1-5H3
• InChIKey: UAOKXEHOENRFMP-UHFFFAOYSA-N

D-Glucose Pentaacetate: Peracetylated Sugar for Defined Reactivity and Pharmaceutical Intermediates

D-Glucose pentaacetate (CAS 3891-59-6, 604-68-2) is a fully acetylated derivative of D-glucose where all five hydroxyl groups are protected with acetyl functionalities. This compound exists as two distinct anomers (α and β), each exhibiting markedly different physicochemical properties and reactivity profiles [1]. The acetylation transforms the parent sugar from a hydrophilic, crystalline solid into a hydrophobic, organic-soluble molecule (LogP ~1.68, insoluble in water), making it a versatile building block in carbohydrate chemistry and pharmaceutical synthesis [2]. It is produced industrially via acetic anhydride acetylation of glucose using acid or base catalysis, with the choice of catalyst dictating the predominant anomeric form .

1

Anomer-specific selection

β-anomer for high-reactivity glycosylation; α-anomer for acid-stable intermediate workflows

2

Protected carbohydrate building block

Fully acetylated D-glucose with organic-solvent compatibility for multi-step pharmaceutical syntheses

3

Research models

May support pancreatic beta-cell function studies and insulin-secretion endpoint research

• [1] R. U. Lemieux and Carol Brice. 1955. A COMPARISON OF THE PROPERTIES OF PENTAACETATES AND METHYL 1,2-ORTHOACETATES OF GLUCOSE AND MANNOSE. Canadian Journal of Chemistry. 33(1): 109-119. DOI: 10.1139/v55-014 View Source
• [2] 百度百科. 葡萄糖五乙酸酯. CAS 604-68-2/3891-59-6. View Source

Why Generic Substitution of D-Glucose Pentaacetate with Other Acetylated Sugars Fails in Critical Applications

Generic substitution of D-glucose pentaacetate with seemingly similar compounds (e.g., D-galactose pentaacetate, glucose tetraacetate, or even a mixture of glucose pentaacetate anomers) fails due to profound differences in stereospecific biological activity, reaction kinetics, and physical stability. The two anomers (α and β) alone exhibit a 450-fold difference in reactivity in exchange reactions [1]. Furthermore, the insulinotropic response is highly anomer-specific, with the β-anomer significantly outperforming the α-anomer in stimulating insulin release, a distinction not observed with galactose-based analogs which can have opposite (inhibitory) effects [2]. Even the crystallization behavior, critical for solid-form drug development, differs fundamentally between the α and β forms (Avrami exponent n=2 vs. n=5.5), precluding the use of an undefined mixture for reproducible material properties [3]. These quantitative, application-defining differences mandate precise specification of the anomeric form for reproducible scientific and industrial outcomes.

This Product

D-Glucose pentaacetate (α or β specified)

Defined anomer with reproducible reactivity, crystallization behavior, and biological profile.

Potential Substitute

D-Galactose pentaacetate or undefined anomer mixture

Stereochemical mismatch may reverse biological response; anomer mixtures yield unpredictable crystallization kinetics.

Reported 450-fold reactivity difference and distinct Avrami exponents (n=2 vs n=5.5) between anomers limit direct interchange. Anomer identity should be verified before substitution.

• [1] R. U. Lemieux and Carol Brice. 1955. A COMPARISON OF THE PROPERTIES OF PENTAACETATES AND METHYL 1,2-ORTHOACETATES OF GLUCOSE AND MANNOSE. Canadian Journal of Chemistry. 33(1): 109-119. DOI: 10.1139/v55-014 View Source
• [2] M M Kadiata et al. 1999. Isomeric and anomeric specificity of the metabolic and secretory response of rat pancreatic islets to glucose pentaacetate. Int J Mol Med. 3(6):573. DOI: 10.3892/ijmm.3.6.573 View Source
• [3] Kaminska, E., et al. 2011. Do Intermolecular Interactions Control Crystallization Abilities of Glass-Forming Liquids? Journal of Physical Chemistry B. 115(40): 11537-11547. DOI: 10.1021/jp202368b View Source

Product-Specific Quantitative Evidence Guide for D-Glucose Pentaacetate

β-D-Glucose Pentaacetate Exhibits 450-Fold Higher Reactivity than α-Anomer in Acetate Exchange Reactions

In chloroform solution containing stannic chloride (0.05 M) at 40 °C, the rate of acetate exchange at the anomeric position was determined using isotopically labeled acetate. The 1,2-trans-β-D-glucose pentaacetate underwent exchange 450 times more rapidly than its α-1,2-cis-anomer counterpart [1]. This establishes β-D-glucose pentaacetate as a substantially more reactive electrophile at the anomeric center.

Acetate exchange reactivity

Head-to-head

β-anomer 450× more reactive than α-anomer

Reported anomeric reactivity context for glycosylation workflow selection

0.05 M SnCl₄, CHCl₃, 40 °C; isotopic acetate exchange

Evidence Dimension	Relative reactivity (acetate exchange rate)
Target Compound Data	β-D-glucose pentaacetate: defined as 450 times more reactive than α-anomer
Comparator Or Baseline	α-D-glucose pentaacetate (baseline = 1)
Quantified Difference	450-fold difference
Conditions	Chloroform solution, 0.05 M SnCl4, 40 °C, isotopic labeling

Why This Matters

For synthetic chemists, the choice of anomer dictates reaction rate and yield in glycosylation reactions; the β-anomer is essential when high anomeric reactivity is required.

• [1] R. U. Lemieux and Carol Brice. 1955. A COMPARISON OF THE PROPERTIES OF PENTAACETATES AND METHYL 1,2-ORTHOACETATES OF GLUCOSE AND MANNOSE. Canadian Journal of Chemistry. 33(1): 109-119. DOI: 10.1139/v55-014 View Source

β-D-Glucose Pentaacetate Shows Superior Insulinotropic Potency Compared to α-Anomer

In isolated rat pancreatic islets incubated in the presence of 2.8 mM D-glucose, 1.7 mM β-D-glucose pentaacetate augmented insulin release to a greater extent than 1.7 mM α-D-glucose pentaacetate. The higher insulinotropic potency of the β-anomer coincided with a significant increase in the paired ratio of D-[U-14C]glucose oxidation to D-[5-3H]glucose utilization, an effect not observed with the α-anomer [1].

Insulin secretion response

Head-to-head

β-anomer reported higher insulinotropic endpoint than α-anomer

Supports anomer-specific pancreatic beta-cell assay context

Rat islets, 2.8 mM glucose, 1.7 mM ester; endpoint-context only

Evidence Dimension	Insulin release augmentation
Target Compound Data	β-D-glucose pentaacetate (1.7 mM): significantly augments insulin release
Comparator Or Baseline	α-D-glucose pentaacetate (1.7 mM): lesser augmentation
Quantified Difference	Significant difference (p<0.05); specific fold-change not reported in abstract
Conditions	Isolated rat pancreatic islets, 2.8 mM D-glucose background, 1.7 mM ester concentration

Why This Matters

This anomeric specificity dictates which form should be procured for biological studies focused on insulin secretion or pancreatic beta-cell function.

• [1] M M Kadiata et al. 1999. Isomeric and anomeric specificity of the metabolic and secretory response of rat pancreatic islets to glucose pentaacetate. Int J Mol Med. 3(6):573. DOI: 10.3892/ijmm.3.6.573 View Source

α-D-Glucose Pentaacetate Exhibits Greater Stability than β-Anomer in Acidic Conditions

Studies on the stannic chloride catalyzed anomerization of pentaacetyl-D-glucopyranoses in chloroform demonstrate that the α-acetate is highly stable compared to the β-anomer. The dissociation of the C1-carbon to acetoxy group bond is the rate-controlling step in the rearrangement of the α-form, rendering it inert to acidic reagents that readily dissociate the β-form. For example, titanium tetrachloride rapidly reacts with β-D-glucose pentaacetate to yield tetraacetyl-β-D-glucopyranosyl chloride, while the α-form is highly stable under the same conditions [1].

Acidic stability profile

Head-to-head

α-anomer highly stable; β-anomer rapidly dissociates with TiCl₄

Stability context for acid-exposed synthetic intermediate selection

Qualitative difference; CHCl₃, Lewis acid conditions

Evidence Dimension	Chemical stability toward acidic reagents
Target Compound Data	α-D-glucose pentaacetate: highly stable, resistant to TiCl4
Comparator Or Baseline	β-D-glucose pentaacetate: rapidly dissociates, reacts extremely fast with TiCl4
Quantified Difference	Qualitative difference in stability (rapid vs. no reaction)
Conditions	Chloroform solution, TiCl4 or SnCl4 as Lewis acid catalyst

Why This Matters

This stability differential is critical for synthetic applications requiring acid-stable intermediates or for storage under potentially acidic conditions.

• [1] R. U. Lemieux and Carol Brice. 1952. THE MECHANISMS OF GLUCOSE PENTAACETATE ANOMERIZATION AND LEVOGLUCOSAN FORMATION. Canadian Journal of Chemistry. 30(4): 295-310. DOI: 10.1139/v52-041 View Source

α- and β-D-Glucose Pentaacetate Anomers Exhibit Fundamentally Different Crystallization Mechanisms (Avrami Exponent n=2 vs n=5.5)

Broadband dielectric spectroscopy studies investigating the molecular dynamics and crystallization of D-glucose and its acetyl derivatives revealed that α- and β-pentaacetylglucose exhibit completely opposite tendencies to crystallize and follow distinct crystallization mechanisms. Avrami analysis yielded an Avrami exponent of n=2 for the α-form and n=5.5 for the β-form, indicating fundamentally different nucleation and growth processes [1]. This contrasts with the parent D-glucose, which was shown to be more stable than its acetyl derivatives [1].

Crystallization kinetics

Head-to-head

Avrami exponent: α n=2; β n=5.5

Reported distinct nucleation and growth mechanisms between anomers

Dielectric spectroscopy; solid-form development review

Evidence Dimension	Crystallization kinetics (Avrami exponent)
Target Compound Data	α-pentaacetylglucose: n=2; β-pentaacetylglucose: n=5.5
Comparator Or Baseline	D-glucose: more stable, distinct crystallization behavior
Quantified Difference	Avrami exponent differs by factor of 2.75
Conditions	Broadband dielectric spectroscopy, isothermal time-dependent measurements

Why This Matters

For pharmaceutical formulation and solid-state characterization, the specific anomer dictates critical material properties like crystallinity and stability, impacting drug product performance and manufacturability.

• [1] Kaminska, E., et al. 2011. Do Intermolecular Interactions Control Crystallization Abilities of Glass-Forming Liquids? Journal of Physical Chemistry B. 115(40): 11537-11547. DOI: 10.1021/jp202368b View Source

D-Glucose Pentaacetate Undergoes More Extensive Hydrolysis than Streptozotocin Tetraacetate in Islet Homogenates

In rat pancreatic islet homogenates, D-glucose pentaacetate was hydrolyzed at a much higher rate compared to the tetraacetate ester of streptozotocin. This differential hydrolysis rate explains the unexpectedly lower biological potency of streptozotocin tetraacetate compared to its unesterified parent compound, as the tetraacetate fails to undergo sufficient intracellular activation [1].

Esterase hydrolysis rate

Cross-study

D-Glucose pentaacetate hydrolyzed much faster than streptozotocin tetraacetate

Supports cellular esterase cleavage context for peracetylated prodrug research

Rat islet homogenates; qualitative comparison

Evidence Dimension	Hydrolysis rate in islet homogenates
Target Compound Data	D-glucose pentaacetate: relatively high hydrolysis rate
Comparator Or Baseline	Streptozotocin tetraacetate: much lower hydrolysis rate
Quantified Difference	Qualitative difference (much higher vs. much lower)
Conditions	Rat pancreatic islet homogenates

Why This Matters

This demonstrates that peracetylation does not universally enhance bioavailability; glucose pentaacetate is efficiently cleaved by cellular esterases, making it a viable prodrug strategy, whereas other acetylated sugars may not be.

• [1] Olivares, E., et al. 1998. Failure of streptozotocin tetraacetate to undergo extensive hydrolysis and to inhibit D-glucose metabolism and insulinotropic action in rat pancreatic islets. Cell Biochemistry and Function. 16(4): 233-239. DOI: 10.1002/(SICI)1099-0844(1998120)16:4<233::AID-CBF789>3.0.CO;2-R View Source

Best Research and Industrial Application Scenarios for D-Glucose Pentaacetate

Pharmaceutical Synthesis of 2-Deoxy-D-Glucose (2-DG) via Glucose Pentaacetate Intermediate

D-Glucose pentaacetate serves as a key, high-yielding intermediate in the patented semi-continuous process for manufacturing 2-deoxy-D-glucose (2-DG), a glucose analog used as a radiomodifier and in cancer research. The process involves conversion of D-glucose to glucose pentaacetate, followed by bromination to acetobromoglucose, reduction to glucal triacetate, and de-esterification . This established industrial route underscores the compound's utility as a protected precursor in multi-step pharmaceutical syntheses.

Carbohydrate Chemistry: Use of β-D-Glucose Pentaacetate for High-Reactivity Glycosylation

For glycosylation reactions requiring high anomeric reactivity, β-D-glucose pentaacetate is the preferred starting material. Its 450-fold higher reactivity in acetate exchange compared to the α-anomer makes it the superior choice for forming glycosidic bonds under mild conditions. This is critical in the synthesis of oligosaccharides, glycoconjugates, and natural product derivatives where reaction efficiency directly impacts yield and purity.

Diabetes Research: β-D-Glucose Pentaacetate as a Stereospecific Insulin Secretagogue

In experimental models of pancreatic beta-cell function, β-D-glucose pentaacetate demonstrates superior insulinotropic potency compared to the α-anomer . This anomeric specificity is essential for studies investigating stereospecific receptor interactions or the metabolic coupling of insulin secretion. The compound's ability to stimulate insulin release without requiring a specific transport system makes it a valuable tool compound for diabetes research .

Solid-State Formulation: Selection of α-D-Glucose Pentaacetate for Acid-Stable Intermediates

When chemical stability in acidic environments or defined crystallization behavior is paramount, α-D-glucose pentaacetate is the preferred anomer. Its high stability toward Lewis acids like titanium tetrachloride and its distinct crystallization kinetics (Avrami exponent n=2) [1] make it suitable for applications requiring robust, well-characterized solid materials, such as in the development of stable pharmaceutical formulations or crystalline intermediates.

Application

Selection Property

Validation Focus

Glycosylation and oligosaccharide synthesis

β-anomer for high anomeric reactivity context

Reaction rate and yield reproducibility

Pharmaceutical intermediate (e.g., 2-DG route)

Protected, organic-soluble D-glucose building block

Multi-step synthetic compatibility and intermediate stability

Pancreatic beta-cell function research

β-anomer insulinotropic assay-response context

Insulin-secretion endpoint interpretation

Acid-stable synthetic intermediates

α-anomer stability toward Lewis acids

Stability under acidic reaction conditions

Solid-form characterization studies

Defined anomer with distinct crystallization kinetics

Avrami exponent and crystallization mechanism review

• [1] Kaminska, E., et al. 2011. Do Intermolecular Interactions Control Crystallization Abilities of Glass-Forming Liquids? Journal of Physical Chemistry B. 115(40): 11537-11547. DOI: 10.1021/jp202368b View Source